Cas no 2418733-60-3 (Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate)

Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate is a specialized organic compound featuring a naphthalene core functionalized with a carboxylate ester and an aziridine-containing side chain. The presence of the aziridine ring, a strained three-membered heterocycle, imparts reactivity useful in synthetic applications, particularly in ring-opening reactions or as an intermediate in pharmaceutical and agrochemical synthesis. The 2-methylpropyl substituent enhances lipophilicity, potentially improving solubility in nonpolar media. The naphthalene moiety contributes to UV absorption properties, making it relevant in materials science. This compound’s structural complexity offers versatility in targeted organic transformations, though handling requires caution due to the aziridine’s inherent instability and potential toxicity.

Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate structure

2418733-60-3 structure

Product Name:Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate

CAS No:2418733-60-3

MF:C₁₉H₂₃NO₃

MW:313.390825510025

CID:5359548

Update Time:2025-06-13

Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate
- methyl 3-{[1-(2-methylpropyl)aziridin-2-yl]methoxy}naphthalene-2-carboxylate
- Z4244372746
- Inchi： 1S/C19H23NO3/c1-13(2)10-20-11-16(20)12-23-18-9-15-7-5-4-6-14(15)8-17(18)19(21)22-3/h4-9,13,16H,10-12H2,1-3H3
- InChI Key： WDTLEXQMBJNBNQ-UHFFFAOYSA-N
- SMILES： O(C1C=C2C=CC=CC2=CC=1C(=O)OC)CC1CN1CC(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 411
XLogP3: 4.2
Topological Polar Surface Area: 38.5

Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7558167-1.0g	methyl 3-{[1-(2-methylpropyl)aziridin-2-yl]methoxy}naphthalene-2-carboxylate	2418733-60-3	95.0%	1.0g	$0.0	2025-02-24

Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
3. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
4. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
5. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan

Related Categories

Additional information on Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate

Research Brief on Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate (CAS: 2418733-60-3)

Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate (CAS: 2418733-60-3) is a novel synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural framework combining a naphthalene carboxylate moiety with an aziridine ring, which is known for its potential biological activity. The presence of the 2-methylpropyl group on the aziridine ring further enhances its lipophilicity, making it a promising candidate for drug discovery and development.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential applications in targeting specific biological pathways. The compound's structural complexity and functional groups suggest it may interact with various enzymes or receptors, making it a subject of interest for researchers exploring new therapeutic agents. Preliminary data indicate that Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate exhibits moderate inhibitory activity against certain kinases, which are critical in cell signaling and proliferation.

The synthesis of this compound involves a multi-step process, starting with the preparation of the aziridine ring and subsequent coupling with the naphthalene carboxylate derivative. Researchers have optimized the reaction conditions to improve yield and purity, which are essential for further biological evaluation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC have been employed to confirm the compound's structure and purity.

In vitro studies have demonstrated that Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further investigations are required to elucidate its mechanism of action and to assess its pharmacokinetic and toxicological profiles. The compound's stability under physiological conditions and its ability to penetrate cell membranes are also areas of ongoing research.

In conclusion, Methyl 3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate represents a promising scaffold for the development of new therapeutic agents. Its unique structural features and preliminary biological activity warrant further exploration, including structure-activity relationship (SAR) studies and in vivo evaluations. Future research should focus on optimizing its pharmacological properties and identifying potential clinical applications.